Cas no 1891137-03-3 (O-(2-methanesulfonylphenyl)methylhydroxylamine)

• Product Name: O-(2-methanesulfonylphenyl)methylhydroxylamine
• CAS No: 1891137-03-3
• MF: C₈H₁₁NO₃S
• MW: 201.242841005325
• CID: 6393695
• PubChem ID: 117290124
• Update Time: 2025-05-26

O-(2-methanesulfonylphenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(2-methanesulfonylphenyl)methylhydroxylamine
• O-[(2-methanesulfonylphenyl)methyl]hydroxylamine
• 1891137-03-3
• EN300-2003585

• Inchi： 1S/C8H11NO3S/c1-13(10,11)8-5-3-2-4-7(8)6-12-9/h2-5H,6,9H2,1H3
• InChI Key： IRWLNDOFZQGXGY-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CC=1CON)(=O)=O

Computed Properties

• Exact Mass: 201.04596439g/mol
• Monoisotopic Mass: 201.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 77.8Ų

Additional information on O-(2-methanesulfonylphenyl)methylhydroxylamine

O-(2-Methanesulfonylphenyl)Methylhydroxylamine: A Comprehensive Overview

O-(2-Methanesulfonylphenyl)methylhydroxylamine, identified by the CAS registry number 1891137-03-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and as an intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its role in modulating biological pathways, making it a subject of intense research.

The molecular structure of O-(2-methanesulfonylphenyl)methylhydroxylamine comprises a hydroxylamine group attached to a methyl group, which is further connected to a phenyl ring substituted with a methanesulfonyl group at the 2-position. This arrangement imparts the compound with distinctive electronic and steric properties, influencing its reactivity and biological activity. The methanesulfonyl group, known for its electron-withdrawing nature, plays a crucial role in stabilizing the molecule and enhancing its interactions with biological targets.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of O-(2-methanesulfonylphenyl)methylhydroxylamine. Researchers have employed various methodologies, including nucleophilic substitution and coupling reactions, to achieve high yields and purity. These synthetic strategies not only facilitate large-scale production but also pave the way for further modifications to explore its pharmacokinetic properties.

From a pharmacological perspective, O-(2-methanesulfonylphenyl)methylhydroxylamine has demonstrated promising activity in preclinical studies. It has been shown to inhibit certain enzymatic pathways, which are implicated in various pathological conditions such as inflammation and neurodegenerative diseases. The compound's ability to cross the blood-brain barrier suggests its potential utility in treating central nervous system disorders.

In terms of toxicity and safety profiles, recent studies have indicated that O-(2-methanesulfonylphenyl)methylhydroxylamine exhibits low acute toxicity in animal models. However, long-term toxicity studies are still underway to fully assess its safety for therapeutic use. Regulatory agencies have expressed interest in this compound due to its novel mechanism of action and potential therapeutic benefits.

The application of computational chemistry tools has significantly enhanced our understanding of O-(2-methanesulfonylphenyl)methylhydroxylamine's interactions with biological systems. Molecular docking studies have revealed key binding motifs that contribute to its bioactivity, providing insights for rational drug design. Furthermore, QSAR (Quantitative Structure-Activity Relationship) models have been developed to predict the compound's behavior under different physiological conditions.

In conclusion, O-(2-methanesulfonylphenyl)methylhydroxylamine represents a promising candidate for advancing drug discovery efforts. Its unique chemical structure, coupled with recent research findings, underscores its potential as a therapeutic agent or a valuable intermediate in chemical synthesis. Continued research into its mechanisms of action and optimization strategies will undoubtedly contribute to its successful translation into clinical applications.